1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine

• IUPAC Name: 2-[4-[2-(4-bromo-2-chlorophenoxy)ethyl]piperazin-1-yl]ethoxy-tert-butyl-diphenylsilane
• InChI: InChI=1S/C30H38BrClN2O2Si/c1-30(2,3)37(26-10-6-4-7-11-26,27-12-8-5-9-13-27)36-23-21-34-18-16-33(17-19-34)20-22-35-29-15-14-25(31)24-28(29)32/h4-15,24H,16-23H2,1-3H3
• InChI Key: XIRNDRCYEURHGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCCN3CCN(CC3)CCOC4=C(C=C(C=C4)Br)Cl
• Molecular Formula: C30H38BrClN2O2Si
• DSSTOX Substance ID: DTXSID801113498
• Molecular Weight: 602.1 g/mol
• CAS RN: 1704074-30-5

Description

1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine is a useful research compound. Its molecular formula is C30H38BrClN2O2Si and its molecular weight is 602.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(4-Bromo-2-chlorophenoxy)ethyl)-4-(2-((tert-butyldiphenylsilyl)oxy)ethyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory and CNS Depressant Properties

• Study: "Anti-Inflammatory and CNS Depressant Properties of 1-(4-chlorophenyl)-4-{2-[3-(2-pyridyl) acrylyloxy]-ethyl}-piperazine (DA 1529)" by Marazzi-Uberti, E., Turba, C., Bianchi, C. (1966)
• Findings: This research highlights the anti-inflammatory properties of a related piperazine derivative, DA 1529, which was found effective in preventing edema formation in rats and exhibiting mild CNS depressant properties (Marazzi-Uberti, Turba, & Bianchi, 1966).

Synthesis and Characterization

• Study: "Synthesis, characterization, X-ray diffraction studies and biological evaluation of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate" by Kulkarni, B. et al. (2016)
• Findings: This study focuses on the synthesis and characterization of N-Boc piperazine derivatives, providing insights into their structural properties and biological activities (Kulkarni et al., 2016).

Molecular Structure Analysis

• Study: "Synthesis and Molecular Structure of tert-Butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate" by Mamat, C. et al. (2012)
• Findings: This paper reports on the crystal and molecular structure of a tert-butyl piperazine-carboxylate compound, contributing to the understanding of piperazine derivatives’ structural properties (Mamat, Flemming, & Köckerling, 2012).

Antibacterial and Antifungal Activities

• Study: "Synthesis, Characterization, X-ray Diffraction Studies, and Biological Evaluation of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate" by Sanjeevarayappa, C. et al. (2015)
• Findings: This research explores the synthesis of a tert-butyl piperazine-1-carboxylate derivative and evaluates its antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015).

Structure-Affinity Relationship Study

• Study: "A structure-affinity relationship study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective D(4) receptor ligand." by Perrone, R. et al. (2000)
• Findings: This paper presents a study on the binding profile of certain piperazine derivatives, shedding light on their potential for selective receptor targeting (Perrone et al., 2000).